Cas no 68707-78-8 ( )

• Product Name: &nbsp
• CAS No: 68707-78-8
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 971869
• PubChem ID: 321422
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-4-(2,3,4-trimethoxyphenyl)pyridin-3-amine
• 5,6-dimethyl-4-(2,3,4-trimethoxy-phenyl)-pyridin-3-ylamine
• 5-Amino-2,3-dimethyl-4-< (2,3,4-trimethoxy)phenyl> pyridin
• AC1L848M
• CTK2F5691
• NSC271948
• NSC-271948
• 68707-78-8
• DTXSID20313543
• &nbsp;

• Inchi： 1S/C16H20N2O3/c1-9-10(2)18-8-12(17)14(9)11-6-7-13(19-3)16(21-5)15(11)20-4/h6-8H,17H2,1-5H3
• InChI Key： HDWRHVCJBCATQM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C1C(=CN=C(C)C=1C)N)OC)OC

Computed Properties

• Exact Mass: 288.1475
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.6
• LogP: 3.55460